![molecular formula C20H17F2N3O2S2 B2645425 N-(3-fluoro-4-methylphenyl)-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide CAS No. 941874-45-9](/img/structure/B2645425.png)
N-(3-fluoro-4-methylphenyl)-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-fluoro-4-methylphenyl)-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C20H17F2N3O2S2 and its molecular weight is 433.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Properties
Research has demonstrated that thiazole and thiadiazole derivatives exhibit significant antimicrobial and antifungal activities. For example, derivatives of 4-(2-chloro-4-fluorophenyl)-thiazol-2-amine/acetamide have been synthesized and shown to possess antimicrobial activity against a range of Gram-negative and Gram-positive bacteria, as well as antifungal activity against species such as Aspergillus niger and Candida albicans (Badiger et al., 2013). This suggests potential applications of similar compounds in the development of new antimicrobial agents.
Anticancer Activities
The synthesis and evaluation of thiazole derivatives for anticancer activity have been a significant area of research. Compounds bearing thiazole moieties have been screened against various cancer cell lines, showing promising anticancer potentials. For instance, novel imidazothiadiazole analogs have been synthesized and evaluated for their anticancer activities, demonstrating potent cytotoxic effects against breast cancer cell lines (Abu-Melha, 2021). This indicates the potential use of structurally related compounds in cancer research and therapy.
Enzyme Inhibition and Biological Effects
The enzyme inhibition capabilities of compounds containing thiazole and acetamide groups have been explored, with some showing selective inhibition of important biological targets. For example, thiazolyl N-benzyl-substituted acetamide derivatives have been investigated for their Src kinase inhibitory and anticancer activities, providing a foundation for the development of new therapeutic agents targeting specific pathways in cancer cells (Fallah-Tafti et al., 2011).
Optoelectronic and Material Science Applications
Beyond biomedical applications, compounds with thiazole units have been examined for their optoelectronic properties, indicating potential use in material science. For instance, the optoelectronic properties of thiazole-based polythiophenes have been studied, suggesting applications in the development of conducting polymers and materials for electronic devices (Camurlu & Guven, 2015).
Properties
IUPAC Name |
2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(3-fluoro-4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F2N3O2S2/c1-12-2-5-15(8-17(12)22)24-18(26)9-16-10-28-20(25-16)29-11-19(27)23-14-6-3-13(21)4-7-14/h2-8,10H,9,11H2,1H3,(H,23,27)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMKSIOYJJVWRLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F2N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.